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Compound of Interest

Compound Name:
3-[3-(trifluoromethyl)phenyl]propyl

methanesulfonate

Cat. No.: B601906 Get Quote

An In-depth Technical Guide on 3-[3-
(Trifluoromethyl)phenyl]propyl
Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

solubility, and synthesis of 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate, a key

intermediate in the production of the active pharmaceutical ingredient (API), Cinacalcet.

Physicochemical Properties
The fundamental physicochemical characteristics of 3-[3-(trifluoromethyl)phenyl]propyl
methanesulfonate (CAS No. 21172-43-0) are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₃F₃O₃S

Molecular Weight 282.28 g/mol

Synonyms

Cinacalcet Mesylate Analog, Cinacalcet USP

Related Compound A, Methanesulfonic acid 3-

(3-Trifluoromethylphenyl)propyl ester,

Benzenepropanol, 3-(trifluoromethyl)-, 1-

Methanesulfonate

Solubility Profile
Currently, specific quantitative solubility data for 3-[3-(trifluoromethyl)phenyl]propyl
methanesulfonate in a range of organic solvents is not widely published. However, based on

its use in synthesis and analytical methodologies, a qualitative solubility profile can be inferred.

The compound's use as a reactant in organic media and its analysis via chromatography

provide insights into its solubility characteristics. For instance, its dissolution in

dichloromethane for synthetic steps and in mixtures of methanol and acetonitrile for analytical

purposes indicates good solubility in these solvents.

Solvent Qualitative Solubility

Dichloromethane Soluble

Methanol Soluble

Acetonitrile Soluble

Role in Cinacalcet Synthesis
3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate is a crucial intermediate in the

synthesis of Cinacalcet, a calcimimetic agent used to treat hyperparathyroidism. The following

diagram illustrates a typical synthetic workflow.
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Experimental Workflow: Synthesis of Cinacalcet

Starting Materials

Intermediate Synthesis

Final Product Synthesis

3-(Trifluoromethyl)benzaldehyde

3-(3-(Trifluoromethyl)phenyl)propionic acid

Knoevenagel
Condensation &
Hydrogenation

Malonic Acid

3-(3-(Trifluoromethyl)phenyl)propan-1-ol
Reduction

3-[3-(Trifluoromethyl)phenyl]propyl
methanesulfonate

Mesylation

Cinacalcet

N-Alkylation

(R)-1-(1-Naphthyl)ethylamine Cinacalcet HCl
Salt Formation

Click to download full resolution via product page

Workflow for Cinacalcet Synthesis

The logical progression from starting materials to the final API, highlighting the pivotal role of 3-
[3-(trifluoromethyl)phenyl]propyl methanesulfonate, is depicted below.
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Logical Relationship in Cinacalcet Synthesis

Precursors
(e.g., 3-(Trifluoromethyl)benzaldehyde)

Key Intermediate
3-[3-(Trifluoromethyl)phenyl]propyl

methanesulfonate

Multi-step Synthesis

API
Cinacalcet

Coupling Reaction

Final Drug Product
Cinacalcet HCl

Pharmaceutical Formulation
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Key Intermediate in Cinacalcet Production

Experimental Protocols
Detailed experimental procedures for the synthesis of Cinacalcet and its intermediates are

often proprietary. However, based on published literature and patents, a general outline of the

synthetic steps is provided.

Synthesis of 3-[3-(Trifluoromethyl)phenyl]propyl
methanesulfonate
The synthesis of the title compound typically involves a multi-step process starting from 3-

(trifluoromethyl)benzaldehyde. A common route includes the Knoevenagel condensation with
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malonic acid, followed by catalytic hydrogenation to yield 3-(3-trifluoromethyl)phenyl)propionic

acid. This acid is then reduced to the corresponding alcohol, 3-(3-

(trifluoromethyl)phenyl)propan-1-ol. The final step is the mesylation of the alcohol with

methanesulfonyl chloride in the presence of a base, such as triethylamine, in a suitable solvent

like dichloromethane, to afford 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate.

Analysis of Cinacalcet and Intermediates
The analysis of Cinacalcet and its impurities, including the mesylated intermediate, is

commonly performed using Reverse Phase High-Performance Liquid Chromatography (RP-

HPLC).

A representative HPLC method for the estimation of impurities in Cinacalcet tablets is

described as follows:

Column: Hypersil BDS C18 (100 mm × 4.6 mm, 3 µm)

Mobile Phase A: A degassed mixture of a suitable buffer and methanol (e.g., 70:30, v/v).

Mobile Phase B: A degassed mixture of acetonitrile, methanol, and water (e.g., 90:5:5, v/v).

Detection: UV at 210 nm.

Column Temperature: 30°C.

Diluent: The mobile phase or a mixture of its components is often used as the diluent.

In these methods, the "mesylated impurity" refers to 3-[3-(trifluoromethyl)phenyl]propyl
methanesulfonate.[1] The use of methanol and acetonitrile in the mobile phase further

supports the solubility of this intermediate in these organic solvents.[2][3] Gas chromatography-

mass spectrometry (GC-MS) has also been utilized for the analysis of related compounds in

Cinacalcet synthesis, with dichloromethane being a common solvent for sample preparation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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